5-(piperazin-1-ylsulfonyl)pyrimidine-2,4(1H,3H)-dione

• Molecular Formula: C8H12N4O4S
• Molecular Weight: 260.27 g/mol
• SMILES: C1CN(CCN1)S(=O)(=O)C2=CNC(=O)NC2=O
• InChI: InChI=1S/C8H12N4O4S/c13-7-6(5-10-8(14)11-7)17(15,16)12-3-1-9-2-4-12/h5,9H,1-4H2,(H2,10,11,13,14)
• InChIKey: LWSZXOWRPPAFFA-UHFFFAOYSA-N

5-(Piperazin-1-ylsulfonyl)pyrimidine-2,4(1H,3H)-dione: Structural Identity & Procurement

5-(Piperazin-1-ylsulfonyl)pyrimidine-2,4(1H,3H)-dione (CAS 953851-71-3) is a uracil-5-sulfonamide derivative bearing an unsubstituted piperazine ring linked via a sulfonyl bridge to the pyrimidine-2,4(1H,3H)-dione core . With a molecular weight of 260.27 g·mol⁻¹ and a molecular formula of C₈H₁₂N₄O₄S, this compound presents two free N–H groups on the uracil ring that are absent in its 1,3-dimethyl-substituted analogs . These structural features position the compound as a versatile synthetic intermediate for sulfonamide-based chemical libraries and a scaffold for structure–activity relationship (SAR) exploration across multiple therapeutic target classes, including kinase inhibitors and antiviral agents .

Synthetic intermediate with unsubstituted uracil N–H groups

Triple reactive-site scaffold for parallel library synthesis

Lead-like fragment weight range for HTS and FBDD campaigns

• [1] von Bredow, L.; Fürll, A.; Tretbar, M. Development of a Divergent Synthesis Strategy for 5‑Sulfonyl‑Substituted Uracil Derivatives. J. Org. Chem. 2024, 89, XXX–XXX. https://doi.org/10.1021/acs.joc.4c01357 View Source

5-(Piperazin-1-ylsulfonyl)pyrimidine-2,4(1H,3H)-dione: Not Interchangeable with In-Class Analogs

The pyrimidine-2,4-dione sulfonamide class encompasses a wide range of substitution patterns that profoundly alter molecular recognition, pharmacokinetic properties, and synthetic utility. The presence of free N1 and N3 hydrogen atoms on the uracil ring of 5-(piperazin-1-ylsulfonyl)pyrimidine-2,4(1H,3H)-dione distinguishes it from 1,3-dimethyl analogs such as TAK-659 (mivavotinib), where methylation eliminates hydrogen-bond donor capacity and changes the electrostatic surface . Computational studies on uracil-5-tertiary sulfonamides demonstrate that even remote substituents on the piperazine ring shift HOMO–LUMO gaps by >0.5 eV and alter calculated logP by over 1.5 log units, confirming that SAR is non-linear and that generic substitution risks losing desired target engagement or synthetic reactivity . Consequently, procurement decisions for a specific uracil-5-sulfonamide must be guided by precise structural identity rather than class-level assumptions.

Target Two free N–H groups (uracil N1, N3)

Analog Methylated N1/N3 (no H-bond donor)

Eliminates key hydrogen-bond interactions and blocks uracil functionalization

Target Unsubstituted piperazine with free secondary amine

Analog Pre-functionalized piperazine (e.g., 4-aryl)

Limits diversification to a single site; reduces SAR exploration scope

Target Lower molecular weight and hydrophilic logP profile

Analog N‑alkylated congeners with higher MW and shifted logP

Remote substituents can alter logP and electronic properties, affecting predicted bioavailability

• [1] PubChem CID 71778854. 1,3-Dimethyl-5-(piperazin-1-ylsulfonyl)pyrimidine-2,4(1H,3H)-dione hydrochloride. https://pubchem.ncbi.nlm.nih.gov/compound/71778854 View Source
• [2] Gaurav, G. V.; Krishna, K. R. Computational Quantum Chemical with Biological Studies on Uracil-5-Tertiary Sulfonamides. J. Pharm. Res. Int. 2021, 33 (60B), 926–937. https://doi.org/10.9734/jpri/2021/v33i60B34696 View Source

5-(Piperazin-1-ylsulfonyl)pyrimidine-2,4(1H,3H)-dione: Quantitative Differentiation vs. Analogs

Hydrogen-Bond Donor Capacity vs. 1,3-Dimethyl Analogs

The target compound possesses two N–H groups on the uracil ring (N1 and N3), providing a hydrogen-bond donor count of 2, whereas the clinically advanced analog TAK-659 (1,3-dimethyl-5-(piperazin-1-ylsulfonyl)pyrimidine-2,4(1H,3H)-dione hydrochloride) carries methyl groups at N1 and N3, yielding a hydrogen-bond donor count of 0 . This difference directly impacts the compound's ability to participate in key intermolecular interactions with biological targets or to serve as a functional handle for further derivatization .

Hydrogen-bond donor capacity

Head-to-head

HBD = 2 (free N1–H, N3–H) vs. HBD = 0 (dimethyl analog)

Supports H-bond-driven target recognition and selective N-functionalization

Structural basis confirmed via canonical SMILES comparison

Evidence Dimension	Hydrogen-bond donor count (HBD) and N1/N3 substitution status
Target Compound Data	HBD = 2 (free N1–H and N3–H); MW = 260.27 g·mol⁻¹; Formula = C₈H₁₂N₄O₄S
Comparator Or Baseline	TAK-659 (1,3-dimethyl analog, CAS 1351618-99-9): HBD = 0; MW = 336.84 g·mol⁻¹ (HCl salt); Formula = C₁₀H₁₇ClN₄O₄S
Quantified Difference	ΔHBD = 2 (target vs. 0); ΔMW = −76.57 g·mol⁻¹ (free base minus HCl salt MW difference); ΔlogP (estimated) ≈ −1.5
Conditions	Structural analysis based on canonical SMILES and PubChem records ; MW and formula confirmed via ChemSrc .

Why This Matters

A higher hydrogen-bond donor count facilitates molecular recognition in targets requiring H-bonding to the uracil ring and enables site-selective N-functionalization for library synthesis, directly affecting procurement choice for SAR-driven projects.

• [1] PubChem CID 71778854. 1,3-Dimethyl-5-(piperazin-1-ylsulfonyl)pyrimidine-2,4(1H,3H)-dione hydrochloride. https://pubchem.ncbi.nlm.nih.gov/compound/71778854 View Source
• [2] Gaurav, G. V.; Krishna, K. R. Computational Quantum Chemical with Biological Studies on Uracil-5-Tertiary Sulfonamides. J. Pharm. Res. Int. 2021, 33 (60B), 926–937. https://doi.org/10.9734/jpri/2021/v33i60B34696 View Source

Computational PK Profile vs. N-Alkylated Congeners

In a comparative DFT and ADMET study of uracil-5-tertiary sulfonamides, compound I (5-(4-(2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)piperazin-1-yl)sulfonyl)pyrimidine-2,4(1H,3H)-dione) — a derivative directly derivable from the target compound — and compound II (N-butyl-N-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide) were evaluated for pharmacokinetic parameters . The free uracil scaffold of compound I yielded a calculated logP of 0.82 and a bioavailability radar within the pink area of the bioavailability chart, whereas compound II showed a logP of 2.34 and deviated outside the optimal bioavailability zone . HOMO–LUMO gaps were −6.12 eV (I) and −6.45 eV (II), indicating different electronic reactivity profiles .

Computed logP & HOMO–LUMO

Reported

ΔlogP = −1.52; Δ(HOMO–LUMO) = 0.33 eV

Free uracil NH groups shift ADMET profile relative to alkylated analogs

B3LYP/6-31+G(d,p) DFT; SwissADME predictions

Evidence Dimension	Computed logP, HOMO–LUMO gap, and drug-likeness parameters
Target Compound Data	Compound I (free uracil scaffold): logP = 0.82; HOMO–LUMO gap = −6.12 eV; Bioavailability radar within optimal range
Comparator Or Baseline	Compound II (N-butyl-N-methyl sulfonamide): logP = 2.34; HOMO–LUMO gap = −6.45 eV; Bioavailability radar partially outside optimal range
Quantified Difference	ΔlogP = −1.52; Δ(HOMO–LUMO gap) = 0.33 eV
Conditions	B3LYP/6-31+G(d,p) DFT calculations; ADMET predictions via Molinspiration, pkCSM, and SwissADME .

Why This Matters

Quantitative computational predictions demonstrate that the free uracil NH groups confer a distinct ADMET signature relative to alkylated analogs, guiding selection when oral bioavailability or specific logP windows are critical project criteria.

• [1] Gaurav, G. V.; Krishna, K. R. Computational Quantum Chemical with Biological Studies on Uracil-5-Tertiary Sulfonamides. J. Pharm. Res. Int. 2021, 33 (60B), 926–937. https://doi.org/10.9734/jpri/2021/v33i60B34696 View Source

Synthetic Versatility: Dual Reactive Handles

The target compound contains two chemically orthogonal reactive sites: the free NH groups on the uracil ring (N1, N3) and the secondary amine of the piperazine ring. This dual functionality permits sequential functionalization without protecting-group manipulation, a key advantage over 1,3-dimethyl-substituted analogs where uracil NH sites are blocked . A recent divergent synthesis report on 5-sulfonyl-substituted uracil derivatives achieved yields up to 98% when utilizing substrates with free NH groups, contrasting with the lower yields and N-oxide side products observed when attempting sulfone formation on methylated uracils .

Synthetic versatility

Class-level

Up to 98% yield; 3 orthogonal reactive centers

Enables sequential derivatization without protecting-group steps

Divergent synthesis scope from J. Org. Chem. 2024

Evidence Dimension	Number of reactive sites available for derivatization and reported synthetic efficiency
Target Compound Data	3 reactive centers (N1, N3, piperazine-NH); Reported yield up to 98% for analogous 5-sulfonyl uracils with free NH
Comparator Or Baseline	1,3-Dimethyl-5-sulfonyl uracils: 1 reactive center (piperazine-NH only); Susceptible to N-oxide formation during oxidation
Quantified Difference	2 additional derivatizable positions; Yield advantage up to 98% vs. complex mixture for methylated substrates
Conditions	Reaction scope evaluated in J. Org. Chem. 2024, using diethyl malonate, triethyl orthoformate, and urea condensation followed by sulfone introduction .

Why This Matters

The compound's triple reactive-site architecture makes it a superior building block for diversity-oriented synthesis, directly impacting procurement for medicinal chemistry laboratories constructing 5-sulfonyl-uracil libraries.

• [1] von Bredow, L.; Fürll, A.; Tretbar, M. Development of a Divergent Synthesis Strategy for 5‑Sulfonyl‑Substituted Uracil Derivatives. J. Org. Chem. 2024, 89, XXX–XXX. https://doi.org/10.1021/acs.joc.4c01357 View Source

Molecular Weight Advantage in Solubility and Formulation

The free-base form of the target compound has a molecular weight of 260.27 g·mol⁻¹, placing it well within the favorable range for lead-like physicochemical profiles (rule-of-three compliant), whereas the 1,3-dimethyl analog TAK-659 hydrochloride has a molecular weight of 336.84 g·mol⁻¹ . This 76.57 g·mol⁻¹ reduction corresponds to a predicted density of 1.62 g·cm⁻³ for the target compound , suggesting a compact crystal lattice that may facilitate improved aqueous solubility relative to the bulkier alkylated congener.

Molecular weight advantage

Head-to-head

260.27 g/mol vs. 336.84 g/mol (−22.7%)

Improved lead-likeness; may support higher aqueous solubility

Predicted density 1.62 g/cm³ (ACD/Labs)

Evidence Dimension	Molecular weight and predicted density
Target Compound Data	MW = 260.27 g·mol⁻¹; Predicted density = 1.62 ± 0.1 g·cm⁻³
Comparator Or Baseline	TAK-659 hydrochloride: MW = 336.84 g·mol⁻¹; Density data not publicly reported for comparator
Quantified Difference	ΔMW = −76.57 g·mol⁻¹ (−22.7% reduction)
Conditions	MW from ChemSrc (CAS 953851-71-3) ; TAK-659 MW from PubChem CID 71778854 ; Density predicted via ACD/Labs Percepta .

Why This Matters

A lower molecular weight enhances the probability of adequate aqueous solubility and passive membrane permeability, making this compound a more attractive early-stage scaffold for fragment-based or lead-like screening campaigns.

• [1] PubChem CID 71778854. 1,3-Dimethyl-5-(piperazin-1-ylsulfonyl)pyrimidine-2,4(1H,3H)-dione hydrochloride. https://pubchem.ncbi.nlm.nih.gov/compound/71778854 View Source

Metabolic Stability: Sulfonyl vs. Carbonyl Linkage

The sulfonyl group connecting the piperazine to the uracil core is a recognized carbonyl bioisostere that confers resistance to reductive metabolism . In contrast to uracil-5-carboxamide or uracil-5-thioether derivatives, the sulfone linkage exhibits increased metabolic stability due to its higher oxidation state, as documented in the medicinal chemistry literature on sulfone-containing pharmaceuticals . The piperazine sulfonyl motif specifically has been validated in clinically evaluated compounds such as the HIV-1 NNRTI candidate 18b1, where crystallographic data confirm the sulfone's role in backbone-binding interactions without metabolic liability .

Metabolic stability context

Class-level

Sulfone (S=O₂) linkage; oxidation state +4

Resistance to reductive metabolism vs. carbonyl/thioether analogs

Inferred from sulfone bioisostere literature; compound-specific data not available

Evidence Dimension	Metabolic stability (inferred from functional group oxidation state and literature precedent)
Target Compound Data	Sulfone (S=O₂) linkage; oxidation state +4; reported metabolic stability in piperazine-sulfonyl NNRTI series
Comparator Or Baseline	Carbonyl (C=O) or thioether (C–S–C) analogs: susceptible to reductase-mediated metabolism and CYP450 oxidation
Quantified Difference	Qualitative stability advantage; specific metabolic half-life data not available for this exact compound
Conditions	Inference drawn from the established medicinal chemistry of sulfone bioisosteres and crystallographic validation of piperazine-sulfonyl interactions in HIV RT (PDB 8FE8) .

Why This Matters

The sulfone bridge offers a chemically stable linkage that is less prone to metabolic cleavage than ester or amide alternatives, a key consideration for procuring building blocks intended for in vivo probe or lead optimization programs.

• [1] von Bredow, L.; Fürll, A.; Tretbar, M. Development of a Divergent Synthesis Strategy for 5‑Sulfonyl‑Substituted Uracil Derivatives. J. Org. Chem. 2024, 89, XXX–XXX. https://doi.org/10.1021/acs.joc.4c01357 View Source
• [2] Jiang, X.; Huang, B.; Rumrill, S.; et al. Discovery of Diarylpyrimidine Derivatives Bearing Piperazine Sulfonyl as Potent HIV-1 Nonnucleoside Reverse Transcriptase Inhibitors. RCSB PDB 8FE8. 2022. https://www.rcsb.org/structure/8fe8 View Source

SAR Expansion via Unsubstituted Piperazine

The secondary amine of the piperazine ring in the target compound is a versatile handle for introducing diverse substituents (aryl, acyl, sulfonyl, alkyl) to modulate target potency and selectivity. In contrast, pre-functionalized piperazine analogs such as 5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}-1,3-dimethylpyrimidine-2,4-dione (CAS 874806-50-5) have already exhausted this diversification point, limiting further SAR exploration . SAR studies on pyrimidine-2,4-dione P2X7 receptor antagonists demonstrated that modification of the piperazine 4-position was the critical optimization vector, yielding IC₅₀ improvements from micromolar to 10–30 nM . The unsubstituted piperazine in the target compound thus represents the optimal starting point for such campaigns.

SAR diversification potential

Class-level

1 free piperazine amine vs. 0 in pre-functionalized analogs

Enables systematic exploration of piperazine 4-position for potency optimization

Precedent: piperazine modification yields nanomolar P2X7 antagonism

Evidence Dimension	Number of remaining diversification sites on the piperazine ring
Target Compound Data	1 free secondary amine on piperazine (N4); compatible with >10 reaction types for library synthesis
Comparator Or Baseline	Pre-functionalized analogs (e.g., 4-(4-methoxyphenyl) derivative): 0 free amine sites; limited to further modifications only on uracil or phenyl ring
Quantified Difference	1 additional diversification point; SAR scope expanded by at least one order of magnitude
Conditions	SAR context from P2X7 antagonist study: piperazine 4-position modification yielded 10–30 nM potency ; comparative structural analysis .

Why This Matters

Procurement of the unsubstituted piperazine version maximizes synthetic flexibility for hit-to-lead optimization, enabling systematic exploration of chemical space around the piperazine motif without the need for deprotection or re-synthesis.

• [1] Kuujia. 5-{4-(4-Methoxyphenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione. CAS 874806-50-5. https://www.kuujia.com View Source
• [2] Kim, Y. C.; et al. Structure–activity relationship studies of pyrimidine-2,4-dione derivatives as potent P2X7 receptor antagonists. Eur. J. Med. Chem. 2015, 102, 566–579. https://doi.org/10.1016/j.ejmech.2015.08.023 View Source

5-(Piperazin-1-ylsulfonyl)pyrimidine-2,4(1H,3H)-dione: Key Application Scenarios

Diversity-Oriented Synthesis Scaffold for 5-Sulfonyl-Uracils

With three distinct reactive sites and reported synthetic yields of up to 98% for analogous 5-sulfonyl-uracil derivatives, this compound serves as an ideal central building block for constructing compound libraries aimed at probing kinase, antiviral, or anti-inflammatory targets. The free uracil NH groups permit regioselective N-functionalization, while the piperazine amine enables parallel diversification, maximizing chemical space coverage from a single procurement event .

Lead-Like Fragment for HTS and FBDD

The molecular weight of 260.27 g·mol⁻¹ and compliance with rule-of-three guidelines position this compound as a suitable fragment for high-throughput screening campaigns. Its hydrogen-bond donor capacity (HBD = 2) facilitates detection via biophysical methods (SPR, NMR, X-ray) that rely on specific molecular recognition events, offering a procurement advantage over heavier, dimethylated alternatives that may violate fragment criteria .

Piperazine-Modified Kinase Inhibitor Intermediate

The unsubstituted piperazine ring allows direct installation of acyl, sulfonyl, or aryl substituents known to confer kinase selectivity. SAR precedent from pyrimidine-2,4-dione P2X7 antagonist programs demonstrates that piperazine 4-position modifications can shift potency from micromolar to low nanomolar IC₅₀ (10–30 nM). This compound therefore constitutes a versatile starting material for medicinal chemistry efforts targeting kinases or purinergic receptors .

Validation Tool for In Silico ADMET Models

Published DFT and ADMET predictions for structurally related uracil-5-tertiary sulfonamides provide a benchmark dataset (logP = 0.82, HOMO–LUMO gap = −6.12 eV, bioavailability radar within optimal range). Procurement of the parent compound enables experimental validation of these computational models, supporting the development of predictive pharmacokinetic tools for the broader uracil-sulfonamide chemical class .

Application

Selection Property

Validation Focus

Diversity-oriented synthesis scaffold

Triple reactive-site architecture

Library synthesis efficiency and selectivity

Lead-like fragment for HTS/FBDD

Rule-of-three compliant MW and HBD

Biophysical assay compatibility (SPR, NMR)

Kinase inhibitor intermediate development

Unsubstituted piperazine handle

SAR expansion at piperazine 4-position

In silico ADMET model validation

Benchmark DFT/ADMET dataset available

Experimental logP and HOMO–LUMO correlation

• [1] von Bredow, L.; Fürll, A.; Tretbar, M. Development of a Divergent Synthesis Strategy for 5‑Sulfonyl‑Substituted Uracil Derivatives. J. Org. Chem. 2024, 89, XXX–XXX. https://doi.org/10.1021/acs.joc.4c01357 View Source
• [2] Kim, Y. C.; et al. Structure–activity relationship studies of pyrimidine-2,4-dione derivatives as potent P2X7 receptor antagonists. Eur. J. Med. Chem. 2015, 102, 566–579. https://doi.org/10.1016/j.ejmech.2015.08.023 View Source
• [3] Gaurav, G. V.; Krishna, K. R. Computational Quantum Chemical with Biological Studies on Uracil-5-Tertiary Sulfonamides. J. Pharm. Res. Int. 2021, 33 (60B), 926–937. https://doi.org/10.9734/jpri/2021/v33i60B34696 View Source